N-(3,4-dichlorophenyl)-2-[4-oxo-1-(propan-2-yl)[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl]acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(4-oxo-1-propan-2-yl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C20H17Cl2N5O2/c1-11(2)18-24-25-19-20(29)26(15-5-3-4-6-16(15)27(18)19)10-17(28)23-12-7-8-13(21)14(22)9-12/h3-9,11H,10H2,1-2H3,(H,23,28)
• InChI Key: HUPGCCMCXUGONA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H17Cl2N5O2
• Molecular Weight: 430.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-[4-oxo-1-(propan-2-yl)[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C20H17Cl2N5O2 and its molecular weight is 430.29. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorophenyl)-2-[4-oxo-1-(propan-2-yl)[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorophenyl)-2-[4-oxo-1-(propan-2-yl)[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Diversified Synthesis Techniques

The compound has been synthesized through diversified techniques, demonstrating its structural complexity and the potential for creating various derivatives. For example, a study showcased a method for the synthesis of 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives using a Ugi four-component reaction, highlighting the compound's versatility in forming complex fused tricyclic scaffolds (Y. An et al., 2017).

Therapeutic Potential

Antiallergic Properties

Research into 1,2,4-Triazolo[4,3-a]quinoxaline derivatives has shown promising antiallergic activity, suggesting the compound's relevance in developing new antiallergic agents. A study demonstrated that these derivatives could inhibit histamine release and passive cutaneous anaphylaxis in rats, indicating potential therapeutic applications (B. Loev et al., 1985).

Positive Inotropic Activity

The compound has been evaluated for its positive inotropic activity, which is crucial for developing treatments for heart conditions. A series of derivatives showed favorable in vitro activity, suggesting its utility in enhancing cardiac function (Yan Wu et al., 2012).

Antimicrobial and Anticancer Activity

Derivatives of the compound have exhibited significant antimicrobial and anticancer activities. For example, new acyclic nucleosides analogues derived from pyrimido[4,5-b]quinolines have shown potential as analgesic, anti-inflammatory, antioxidant, and antimicrobial agents, indicating the compound's broad therapeutic potential (A. El-Gazzar et al., 2009).